Cas no 1390796-23-2 (CID 75461573)

• Product Name: CID 75461573
• CAS No: 1390796-23-2
• MF: C₁₆H₁₃N₃O₃S
• MW: 327.357722043991
• CID: 6517910
• PubChem ID: 75461573
• Update Time: 2025-08-04

CID 75461573 Chemical and Physical Properties

Names and Identifiers

• EN300-26609443
• Z650066576
• (E)-2-Cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• 1390796-23-2
• 2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)-N-(1,3-thiazol-2-yl)prop-2-enamide
• CID 75461573

• Inchi： 1S/C16H13N3O3S/c17-10-12(15(20)19-16-18-5-8-23-16)9-11-3-1-4-13-14(11)22-7-2-6-21-13/h1,3-5,8-9H,2,6-7H2,(H,18,19,20)/b12-9+
• InChI Key： FGFORWMTHMMVRS-FMIVXFBMSA-N
• SMILES： S1C=CN=C1NC(/C(/C#N)=C/C1=CC=CC2=C1OCCCO2)=O

Computed Properties

• Exact Mass: 327.06776246g/mol
• Monoisotopic Mass: 327.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on CID 75461573

Introduction to Compound with CAS No. 1390796-23-2 and Product Name CID 75461573

The compound with the CAS number 1390796-23-2 and the product name CID 75461573 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining high selectivity. The compound 1390796-23-2 (CID 75461573) has been identified as a potential lead molecule in several preclinical studies, demonstrating remarkable efficacy in models of inflammation, neurodegeneration, and cancer. Its molecular framework is designed to interact with biological targets in a highly specific manner, which is crucial for minimizing side effects and improving therapeutic outcomes.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways involved in disease progression. For instance, studies have shown that it can inhibit the activity of enzymes such as kinases and phosphatases, which are often overexpressed in cancer cells. Additionally, it has been observed to interact with receptors and ion channels, leading to altered cellular behavior that could be beneficial in treating neurological disorders. These findings underscore the compound's potential as a therapeutic agent.

The synthesis of 1390796-23-2 (CID 75461573) represents a significant achievement in synthetic chemistry. The multi-step synthesis involves advanced techniques such as palladium-catalyzed cross-coupling reactions, which allow for the precise construction of complex molecular architectures. The yield and purity of the final product are critical factors that determine its suitability for further development. Researchers have optimized synthetic routes to ensure high efficiency and scalability, making it feasible for large-scale production if needed.

From a pharmacological perspective, the compound's pharmacokinetic properties are equally important. Its solubility, bioavailability, and metabolic stability are key determinants of its clinical efficacy. Preliminary studies have indicated that it exhibits favorable pharmacokinetic profiles, including reasonable absorption rates and prolonged half-life upon administration. These characteristics make it an attractive candidate for oral or injectable formulations.

The potential applications of 1390796-23-2 (CID 75461573) extend beyond traditional therapeutic areas. There is growing evidence suggesting its utility in diagnostic imaging and targeted drug delivery systems. Its ability to bind specifically to disease markers or receptors could make it valuable for developing novel diagnostic tools that enhance early detection and monitoring of various conditions.

Furthermore, the compound's structural features make it amenable to modifications that could enhance its therapeutic potential or reduce toxicity. Researchers are exploring various derivatives to improve their pharmacological properties while maintaining high specificity for target molecules. This approach aligns with the broader trend in drug development towards personalized medicine, where compounds are tailored to individual patient needs.

The regulatory landscape for new chemical entities like 1390796-23-2 (CID 75461573) is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving any new drug or diagnostic agent. The ongoing clinical trials aim to provide this essential information by evaluating the compound's performance in human subjects across different disease indications.

In conclusion, the compound with CAS number 1390796-23-2 and product name CID 75461573 represents a promising advancement in chemical and biomedical research. Its unique structural properties, potential applications in various therapeutic areas, and favorable pharmacokinetic profiles make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and applications, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.